Cas no 111657-67-1 (1,2-Pyrrolidinedicarboxylic acid, 1-(1,1-dimethylethyl)2-(2-methoxy-2-oxoethyl) ester, (S)-)

• Product Name: 1,2-Pyrrolidinedicarboxylic acid, 1-(1,1-dimethylethyl)2-(2-methoxy-2-oxoethyl) ester, (S)-
• CAS No: 111657-67-1
• MF: C₁₃H₂₁NO₆
• MW: 287.30894446373
• CID: 1199366
• Update Time: 2024-08-02

1,2-Pyrrolidinedicarboxylic acid, 1-(1,1-dimethylethyl)2-(2-methoxy-2-oxoethyl) ester, (S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 1-(1,1-dimethylethyl)2-(2-methoxy-2-oxoethyl) ester, (S)-
• 1,2-Pyrrolidinedicarboxylic acid, 1-(1,1-dimethylethyl) 2-(2-methoxy-2-oxoethyl) ester, (S)- (9CI)

• Inchi： 1S/C13H21NO6/c1-13(2,3)20-12(17)14-7-5-6-9(14)11(16)19-8-10(15)18-4/h9H,5-8H2,1-4H3/t9-/m0/s1
• InChI Key： LBISJOBZSJMVSP-VIFPVBQESA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@H]1C(OCC(OC)=O)=O

Computed Properties

• Exact Mass: 287.13693

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 371.0±32.0 °C(Predicted)
• PSA: 82.14
• pka: -3.71±0.40(Predicted)